Cas no 896275-71-1 (3-{1-(4-methylbenzenesulfonyl)pyrrolidin-2-ylmethyl}-1-(4-methylphenyl)urea)

• Product Name: 3-{1-(4-methylbenzenesulfonyl)pyrrolidin-2-ylmethyl}-1-(4-methylphenyl)urea
• CAS No: 896275-71-1
• MF: C₂₀H₂₅N₃O₃S
• MW: 387.495803594589
• CID: 6354184
• PubChem ID: 16829873
• Update Time: 2025-05-20

3-{1-(4-methylbenzenesulfonyl)pyrrolidin-2-ylmethyl}-1-(4-methylphenyl)urea Chemical and Physical Properties

Names and Identifiers

• 3-{1-(4-methylbenzenesulfonyl)pyrrolidin-2-ylmethyl}-1-(4-methylphenyl)urea
• F2574-0182
• SR-01000023410-1
• SR-01000023410
• 896275-71-1
• 1-(p-tolyl)-3-((1-tosylpyrrolidin-2-yl)methyl)urea
• AKOS024661674
• 1-(4-methylphenyl)-3-[[1-(4-methylphenyl)sulfonylpyrrolidin-2-yl]methyl]urea
• 3-{[1-(4-methylbenzenesulfonyl)pyrrolidin-2-yl]methyl}-1-(4-methylphenyl)urea

• Inchi： 1S/C20H25N3O3S/c1-15-5-9-17(10-6-15)22-20(24)21-14-18-4-3-13-23(18)27(25,26)19-11-7-16(2)8-12-19/h5-12,18H,3-4,13-14H2,1-2H3,(H2,21,22,24)
• InChI Key： BBTXLDWOSBDXQI-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1CCCC1CNC(NC1C=CC(C)=CC=1)=O)(=O)=O

Computed Properties

• Exact Mass: 387.16166284g/mol
• Monoisotopic Mass: 387.16166284g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 86.9Ų

Additional information on 3-{1-(4-methylbenzenesulfonyl)pyrrolidin-2-ylmethyl}-1-(4-methylphenyl)urea

3-{1-(4-Methylbenzenesulfonyl)pyrrolidin-2-ylmethyl}-1-(4-methylphenyl)urea: A Comprehensive Overview

3-{1-(4-Methylbenzenesulfonyl)pyrrolidin-2-ylmethyl}-1-(4-methylphenyl)urea is a complex organic compound with the CAS number 896275-71-1. This compound belongs to the class of ureas, which are widely studied in medicinal chemistry due to their potential pharmacological activities. The molecule features a unique combination of functional groups, including a pyrrolidine ring, a sulfonyl group, and a urea moiety, making it a promising candidate for various applications in drug discovery and materials science.

The structure of 3-{1-(4-methylbenzenesulfonyl)pyrrolidin-2-ylmethyl}-1-(4-methylphenyl)urea is characterized by its intricate connectivity. The pyrrolidine ring, a five-membered saturated heterocycle, serves as a central scaffold. Attached to this ring is a sulfonyl group derived from 4-methylbenzene, which introduces electronic and steric effects that can influence the compound's reactivity and bioavailability. The urea group, on the other hand, is known for its ability to form hydrogen bonds, making it a versatile functional group in drug design.

Recent studies have highlighted the potential of this compound in the field of medicinal chemistry. For instance, researchers have explored its role as a kinase inhibitor, where the urea moiety plays a critical role in binding to the active site of protein kinases. The sulfonyl group has been shown to enhance the compound's solubility and stability, which are essential properties for drug candidates. Furthermore, the presence of the pyrrolidine ring contributes to the molecule's flexibility, allowing it to adopt conformations that are favorable for interactions with biological targets.

In addition to its pharmacological applications, 3-{1-(4-methylbenzenesulfonyl)pyrrolidin-2-ylmethyl}-1-(4-methylphenyl)urea has also been investigated for its potential in materials science. Its unique combination of functional groups makes it a candidate for use in polymer synthesis and as a building block for advanced materials. The compound's ability to form hydrogen bonds and its stability under various conditions make it an attractive option for researchers in this field.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. Key steps include the formation of the pyrrolidine ring through cyclization reactions and the subsequent introduction of the sulfonyl and urea groups. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound is suitable for both laboratory studies and potential industrial applications.

From an environmental perspective, 3-{1-(4-methylbenzenesulfonyl)pyrrolidin-2-ylmethyl}-1-(4-methylphenyl)urea has been evaluated for its biodegradability and toxicity profiles. Initial studies suggest that the compound exhibits low toxicity towards aquatic organisms, which is a positive indication for its safe use in various applications. However, further research is needed to fully understand its environmental impact and ensure sustainable practices during its production and use.

In conclusion, 3-{1-(4-methylbenzenesulfonyl)pyrrolidin-2-ylmethyl}-1-(4-methylphenyl)urea (CAS No: 896275-71-1) is a versatile compound with significant potential in both medicinal chemistry and materials science. Its unique structure, combined with recent advancements in synthetic methodologies and pharmacological studies, positions it as a valuable tool for researchers seeking innovative solutions in these fields.